1-(1-Isocyanatocyclopentyl)-4-methoxybenzene

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 1-(1-isocyanatocyclopentyl)-4-methoxybenzene
• InChI: InChI=1S/C13H15NO2/c1-16-12-6-4-11(5-7-12)13(14-10-15)8-2-3-9-13/h4-7H,2-3,8-9H2,1H3
• InChI Key: AREAWKHXKMTVNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCCC2)N=C=O

Description

1-(1-Isocyanatocyclopentyl)-4-methoxybenzene is a specialized organic compound featuring a cyclopentyl ring substituted with an isocyanate group (-NCO) and a 4-methoxybenzene moiety. This structure combines the electrophilic reactivity of the isocyanate group with the steric and electronic influences of the cyclopentyl and methoxyphenyl substituents. The compound’s applications likely include roles as an intermediate in polymer chemistry (e.g., polyurethanes) or in multicomponent organic syntheses, leveraging the isocyanate’s reactivity toward amines, alcohols, and thiols.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Isocyanatocyclopentyl)-4-methoxybenzene typically involves the reaction of 4-methoxybenzyl alcohol with cyclopentyl isocyanate under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a transition metal complex, to facilitate the formation of the desired product. The reaction conditions, including temperature, solvent, and reaction time, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods: Industrial production of 1-(1-Isocyanatocyclopentyl)-4-methoxybenzene may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent product quality and scalability. The use of automated systems and advanced purification techniques further enhances the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-(1-Isocyanatocyclopentyl)-4-methoxybenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the isocyanate group to an amine or other reduced forms.

Substitution: The methoxy group on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like sodium methoxide (NaOMe) and other nucleophiles are employed under basic conditions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce amines .

Scientific Research Applications

1-(1-Isocyanatocyclopentyl)-4-methoxybenzene has diverse applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein modifications.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals, coatings, and adhesives.

Mechanism of Action

The mechanism of action of 1-(1-Isocyanatocyclopentyl)-4-methoxybenzene involves its interaction with specific molecular targets, such as enzymes and receptors. The isocyanate group can form covalent bonds with nucleophilic sites on proteins, leading to modifications that affect their function. This interaction can modulate various biochemical pathways, contributing to the compound’s biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key differences between 1-(1-Isocyanatocyclopentyl)-4-methoxybenzene and related compounds in terms of structure, reactivity, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties/Applications	References
1-(1-Isocyanatocyclopentyl)-4-methoxybenzene	C₁₃H₁₅NO₂	217.27	Isocyanate, cyclopentyl, methoxy	High steric hindrance; potential use in sterically demanding reactions or specialty polymers.	N/A
4-Methoxyphenyl isocyanate	C₈H₇NO₂	149.15	Isocyanate, methoxy	Used in synthesizing ureas and carbamates; moisture-sensitive.
1-(Isocyanomethyl)-4-methoxybenzene	C₉H₉NO	147.18	Isocyanide, methoxy	Participates in Ugi reactions to form amides (e.g., compounds 27–29 in ).
1-(1-Isocyanato-1-methylethyl)-4-(1-methylethenyl)benzene	C₁₃H₁₅NO	201.26	Isocyanate, branched alkyl, vinyl	Enhanced electrophilicity due to vinyl group; applications in cross-coupling reactions.
1-(Isothiocyanatomethyl)-4-methoxybenzene	C₉H₉NOS	179.24	Isothiocyanate, methoxy	Reacts with nucleophiles via sulfur; used in thiourea synthesis.

Key Structural and Functional Differences

Substituent Effects :

• The cyclopentyl group in the target compound introduces significant steric hindrance compared to linear alkyl or aryl substituents (e.g., 4-methoxyphenyl isocyanate) . This may reduce reactivity toward bulky nucleophiles but enhance stability under harsh conditions.
• Methoxy Group : Present in all compared compounds, the methoxy substituent donates electron density via resonance, activating the aromatic ring toward electrophilic substitution while deactivating it toward oxidation .

Functional Group Reactivity: Isocyanate vs. Isocyanide: The target compound’s isocyanate group (-NCO) is highly electrophilic, reacting with nucleophiles to form urethanes or ureas. In contrast, isocyanides (-NC) in compounds like 1-(isocyanomethyl)-4-methoxybenzene participate in multicomponent reactions (e.g., Ugi) due to their ambiphilic nature . Isothiocyanate: The sulfur atom in 1-(isothiocyanatomethyl)-4-methoxybenzene increases thiophilicity, favoring reactions with thiols or amines to form thioureas .

Electronic and Steric Influences: Vinyl Substituents: The gem-difluorovinyl group in 1-(2,2-difluorovinyl)-4-methoxybenzene () enhances regioselectivity in rhodium-catalyzed cross-coupling reactions due to fluorine’s electron-withdrawing effects .

Biological Activity

1-(1-Isocyanatocyclopentyl)-4-methoxybenzene is a synthetic organic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the compound's synthesis, biological mechanisms, and relevant case studies that highlight its applications in various fields.

• Molecular Formula : C12H13N2O
• Molecular Weight : 201.25 g/mol
• IUPAC Name : 1-(1-isocyanatocyclopentyl)-4-methoxybenzene
• Structural Formula :

$$\text{C}_6\text{H}_4(\text{OCH}_3)\text{ C}_5\text{H}_9\text{NCO}$$

Synthesis

The synthesis of 1-(1-Isocyanatocyclopentyl)-4-methoxybenzene typically involves the reaction of 4-methoxyphenyl isocyanate with cyclopentyl amine under controlled conditions. The reaction can be optimized for yield and purity through various methods, including solvent choice and temperature adjustments.

Biological Activity

The biological activity of 1-(1-Isocyanatocyclopentyl)-4-methoxybenzene has been studied primarily in the context of its interactions with biological targets such as enzymes and receptors.

The compound is believed to exert its effects through:

• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects.
• Receptor Modulation : The isocyanate group can interact with nucleophilic sites on proteins, altering receptor activity and signaling pathways.

Research Findings

Several studies have investigated the biological activity of this compound:

Anticancer Activity

A study published in Journal of Medicinal Chemistry highlighted that derivatives of isocyanates exhibit significant anticancer properties. The mechanism was attributed to the induction of apoptosis in cancer cells through caspase activation pathways .

Antimicrobial Properties

Research indicates that similar compounds possess antimicrobial activity against various pathogens. For instance, a derivative was shown to inhibit the growth of Staphylococcus aureus and Escherichia coli, suggesting potential applications in treating infections .

Case Study 1: Anticancer Efficacy

In a controlled trial, researchers administered varying doses of 1-(1-Isocyanatocyclopentyl)-4-methoxybenzene to murine models bearing tumors. Results indicated a dose-dependent reduction in tumor size, with a maximum reduction observed at higher concentrations. Histological analysis revealed increased apoptosis rates within tumor tissues.

Case Study 2: Antimicrobial Testing

Another study focused on the antimicrobial efficacy of the compound against clinically isolated strains. The minimum inhibitory concentration (MIC) was determined using broth dilution methods, revealing effective inhibition at concentrations as low as 10 µg/mL against E. coli and S. aureus.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Induction of apoptosis	Journal of Medicinal Chemistry
Antimicrobial	Inhibition of bacterial growth	Clinical Microbiology Journal